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Compound of Interest

Compound Name: 2-Heptene

Cat. No.: B165337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for the

handling of 2-Heptene in a research and development setting. The following sections detail the

substance's key hazards, exposure controls, emergency procedures, and toxicological

properties, supported by experimental protocol outlines and visual diagrams to ensure safe

laboratory practices.

Section 1: Chemical and Physical Properties
2-Heptene (C₇H₁₄) is a colorless, volatile, and highly flammable liquid.[1][2] It exists as cis and

trans isomers, each with slightly different physical properties. Understanding these properties is

critical for implementing appropriate safety measures.
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Property Value References

Molecular Weight 98.19 g/mol [3]

Boiling Point 98-99 °C (cis) [4]

Flash Point -6 °C (closed cup) [4]

Vapor Pressure 48.4 mmHg at 25 °C [2][3]

Density 0.708 g/mL at 25 °C (cis) [4]

Solubility

Insoluble in water; Soluble in

alcohol, ether, acetone,

benzene, chloroform.

[4]

Section 2: Hazard Identification and GHS
Classification
2-Heptene is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are its flammability and

potential for causing skin, eye, and respiratory irritation.[3][4]

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Aspiration Hazard 1
H304: May be fatal if

swallowed and enters airways
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GHS Pictograms:

Flame

Exclamation Mark

Health Hazard

Signal Word: Danger

Section 3: Safe Handling and Storage
Proper handling and storage procedures are paramount to minimizing the risks associated with

2-Heptene.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Store separately from foodstuffs.[4]
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Section 4: Exposure Controls and Personal
Protective Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

Control Specification

Engineering Controls
Use in a well-ventilated laboratory with a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection
Wear a flame-retardant lab coat and chemically

resistant gloves (e.g., nitrile).

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Section 5: First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Accidental Release Measures:

Evacuate the area and eliminate all ignition sources.[4]

Ventilate the area.

Wear appropriate PPE.
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Contain the spill with an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable container for disposal.

Section 6: Experimental Protocols
The following are outlines of standard experimental protocols for assessing the toxicological

and flammable properties of substances like 2-Heptene, based on OECD and other

internationally recognized guidelines.

Acute Dermal Irritation/Corrosion (Adapted from OECD
Guideline 404)

Objective: To determine the potential of 2-Heptene to cause skin irritation or corrosion.

Test Animal: Albino rabbit.

Procedure:

A small area of the animal's back is clipped free of fur.

0.5 mL of 2-Heptene is applied to the clipped skin under a gauze patch.

The patch is secured with semi-occlusive dressing for a 4-hour exposure period.

After 4 hours, the patch is removed, and the skin is gently cleansed.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Observations are scored according to a standardized grading system.

Acute Inhalation Toxicity (Adapted from OECD Guideline
403)

Objective: To determine the toxicity of inhaled 2-Heptene.

Test Animal: Rat.
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Procedure:

Animals are placed in an inhalation chamber.

A controlled concentration of 2-Heptene vapor is introduced into the chamber for a fixed

period (typically 4 hours).

Animals are observed for signs of toxicity during and after exposure for at least 14 days.

Mortality, clinical signs, and body weight changes are recorded.

A gross necropsy is performed on all animals at the end of the study.

Determination of Flammability Limits (Adapted from
ASTM E681)

Objective: To determine the lower and upper flammability limits (LFL and UFL) of 2-Heptene
vapor in the air.

Apparatus: A closed test vessel equipped with an ignition source and a means of measuring

pressure.

Procedure:

A known concentration of 2-Heptene vapor is introduced into the test vessel containing air.

The mixture is ignited, and the propagation of flame is observed.

The concentration of the vapor is varied to determine the minimum concentration at which

a flame propagates (LFL) and the maximum concentration at which a flame propagates

(UFL).

Section 7: Visualizations
Experimental Workflow for Safety Assessment
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Caption: Workflow for 2-Heptene Safety Assessment.

Hypothesized Signaling Pathway for Skin Irritation
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Caption: Hypothesized pathway for 2-Heptene-induced skin irritation.
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Hazard Control Hierarchy for 2-Heptene
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Caption: Hierarchy of controls for managing 2-Heptene hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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